Cas no 851468-06-9 (6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one)

6-Phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core with a phenyl substituent at the 6-position and an allyl group at the 3-position. The presence of a sulfhydryl (-SH) group at the 2-position enhances its reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry. This structure is particularly valuable for constructing pharmacologically active molecules due to its ability to participate in diverse chemical transformations, such as nucleophilic substitutions and cyclization reactions. Its fused ring system contributes to stability while allowing for further functionalization, making it useful in the development of potential therapeutic agents or advanced materials.
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one structure
851468-06-9 structure
Product Name:6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
CAS No:851468-06-9
MF:C15H12N2OS2
MW:300.398580551147
CID:3107851
PubChem ID:2471294
Update Time:2025-10-23

6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-allyl-2-mercapto-6-phenylthieno[3,2-d]pyrimidin-4(3H)-one
    • 6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one
    • HMS2910A04
    • MLS001172238
    • 6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • AKOS034446345
    • SMR000595601
    • EN300-12048
    • CHEMBL1572330
    • 851468-06-9
    • 6-phenyl-3-prop-2-enyl-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
    • Z55664741
    • Inchi： 1S/C15H12N2OS2/c1-2-8-17-14(18)13-11(16-15(17)19)9-12(20-13)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,16,19)
    • InChI Key： GGENUWAINMQXJG-UHFFFAOYSA-N
    • SMILES： S1C(C2C=CC=CC=2)=CC2=C1C(N(CC=C)C(N2)=S)=O

Computed Properties

  • Exact Mass: 300.03910536Da
  • Monoisotopic Mass: 300.03910536Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 92.7Ų

6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno3,2-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12048-0.05g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
0.05g
 $64.0 2023-07-02
Enamine
EN300-12048-0.1g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
0.1g
 $66.0 2023-07-02
Enamine
EN300-12048-0.25g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
0.25g
 $92.0 2023-07-02
Enamine
EN300-12048-0.5g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
0.5g
 $175.0 2023-07-02
Enamine
EN300-12048-1.0g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
1.0g
 $256.0 2023-07-02
Enamine
EN300-12048-2.5g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
2.5g
 $503.0 2023-07-02
Enamine
EN300-12048-5.0g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
5.0g
 $743.0 2023-07-02
Enamine
EN300-12048-10.0g
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 90%
10.0g
 $1101.0 2023-07-02
1PlusChem
1P019ODO-50mg
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 95%
50mg
 $111.00 2024-04-21
1PlusChem
1P019ODO-100mg
6-phenyl-3-(prop-2-en-1-yl)-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
 851468-06-9 95%
100mg
 $140.00 2024-04-21

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